1,6-Dimethyl-5-(5-methyl-1,2,4-oxadiazol-3-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione

• Molecular Formula: C9H10N4O3
• Molecular Weight: 222.20 g/mol
• IUPAC Name: 1,6-dimethyl-5-(5-methyl-1,2,4-oxadiazol-3-yl)pyrimidine-2,4-dione
• InChI: InChI=1S/C9H10N4O3/c1-4-6(7-10-5(2)16-12-7)8(14)11-9(15)13(4)3/h1-3H3,(H,11,14,15)
• InChI Key: ASDQRIWSRFJMOG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)NC(=O)N1C)C2=NOC(=N2)C

Description

1,6-Dimethyl-5-(5-methyl-1,2,4-oxadiazol-3-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione is a heterocyclic compound featuring a tetrahydropyrimidine-2,4-dione core substituted with methyl groups at positions 1 and 6, and a 5-methyl-1,2,4-oxadiazol-3-yl moiety at position 5. The tetrahydropyrimidine-dione scaffold is structurally analogous to uracil derivatives, but the addition of methyl groups and the oxadiazole ring introduces unique electronic and steric properties. Such modifications are often explored in medicinal chemistry to enhance metabolic stability or modulate interactions with biological targets .

Biological Activity

1,6-Dimethyl-5-(5-methyl-1,2,4-oxadiazol-3-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione is a compound that has garnered attention due to its potential biological activities. This article explores its synthesis, biological evaluations, and the underlying mechanisms of action based on diverse research findings.

Chemical Structure and Properties

The compound can be characterized by its molecular formula $C_{10}H_{12}N_{4}O_{3}$ and is part of a class of compounds known for their diverse pharmacological activities. The presence of the oxadiazole moiety is significant as it has been linked to various biological effects including antimicrobial and anti-inflammatory properties.

Antimicrobial Activity

Research has indicated that derivatives of oxadiazole compounds exhibit notable antimicrobial properties. For instance, studies have shown that similar structures can inhibit the growth of Gram-positive and Gram-negative bacteria. The mechanism often involves interference with bacterial cell wall synthesis or disruption of metabolic pathways .

Table 1: Antimicrobial Activity of Oxadiazole Derivatives

Compound Name	Activity	Target Organisms	Reference
1,6-Dimethyl-5-(5-methyl-1,2,4-oxadiazol-3-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione	Moderate	E. coli, S. aureus
4-[3-(2-Amino-4-(4-chlorophenyl)pyrimidine-6-yl)-4-hydroxybenzyl]-2-(amino-4-(4-methoxyphenyl)pyrimidine-6-yl) phenol	High	C. albicans

Anti-inflammatory Activity

In vivo studies have demonstrated that compounds containing the oxadiazole ring can exhibit anti-inflammatory effects. For example, a study highlighted the anti-inflammatory activity of newly synthesized oxadiazole derivatives in animal models . The proposed mechanism involves inhibition of pro-inflammatory cytokines and modulation of immune responses.

Case Study: In Vivo Anti-inflammatory Study
In a controlled experiment involving rats treated with inflammatory agents, administration of the compound resulted in a significant reduction in edema and pain response compared to controls. The study utilized standard anti-inflammatory assays including paw edema measurement and histopathological analysis .

The biological activity of 1,6-Dimethyl-5-(5-methyl-1,2,4-oxadiazol-3-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione is thought to be mediated through multiple pathways:

• Enzyme Inhibition : Similar compounds have been shown to inhibit key enzymes involved in inflammation and microbial metabolism.
• Cellular Uptake : The lipophilicity provided by the dimethyl groups enhances cellular uptake and bioavailability.
• Receptor Interaction : Potential interactions with specific receptors related to inflammation and immune response modulation have been suggested.

Structure-Activity Relationship (SAR)

The structural features of the compound significantly influence its biological activity. Modifications in the pyrimidine core or the oxadiazole substituents can lead to variations in potency and selectivity against different biological targets. For instance:

Table 2: Structure-Activity Relationships

Modification	Effect on Activity	Reference
Addition of methyl groups at positions 1 and 6	Increased lipophilicity and antimicrobial potency
Variation in oxadiazole substituents	Altered anti-inflammatory activity profile

Comparison with Similar Compounds

Comparison with Similar Compounds

To contextualize the structural and functional attributes of the target compound, we compare it with three analogs derived from the evidence (Table 1).

Table 1: Structural and Functional Comparison of Analogous Compounds

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents	Key Features	Notable Properties
1,6-Dimethyl-5-(5-methyl-1,2,4-oxadiazol-3-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione (Target)	C₉H₁₂N₄O₃	~224*	1,6-dimethyl; 5-(5-methyl-1,2,4-oxadiazol-3-yl)	Oxadiazole ring (electron-withdrawing), methyl groups (steric effects)	Potential increased lipophilicity and metabolic stability (inferred)
5-Methyluracil ()	C₅H₆N₂O₂	126.11	5-methyl	Simplified pyrimidine-dione core	Found in nucleic acid metabolism; high water solubility
6-(3,5-Dimethylbenzyl)-5-ethyl-1-[(2-phenoxyethoxy)methyl]-tetrahydropyrimidine-2,4-dione ()	C₂₄H₂₈N₂O₄	408.48	3,5-dimethylbenzyl, ethyl, phenoxyethoxymethyl	Bulky aromatic/ether substituents, dimer formation via N–H⋯O hydrogen bonds	Crystal packing dominated by H-bonded dimers; Z = 4, R-factor = 0.048
4j: 1,5-dimethyl-4-(5-(4-(6-(coumarin-3-yl)-2-thioxo-2,3-dihydropyrimidin-4-yl)phenyl)-4,5-dihydro-1H-tetrazol-1-yl)-2-phenyl-1,2-dihydro-3H-pyrazol-3-one ()	C₃₉H₃₁N₉O₃S	~697*	Coumarin, tetrazole, thioxo groups	Extended π-system, multiple heterocycles	Likely low solubility due to aromaticity; no reported biological data

*Calculated based on structural inference due to lack of experimental data.

Key Comparison Points

Structural Complexity and Substituent Effects The target compound incorporates a 1,2,4-oxadiazole ring, which is electron-withdrawing and may enhance intermolecular interactions (e.g., dipole-dipole or π-stacking) compared to 5-methyluracil’s simpler structure . In contrast, the compound from features bulky 3,5-dimethylbenzyl and phenoxyethoxymethyl groups, which likely reduce solubility but improve crystallinity, as evidenced by its well-resolved crystal structure (R-factor = 0.048) .

Hydrogen Bonding and Crystal Packing

• The compound forms centrosymmetric dimers via N–H⋯O hydrogen bonds, a common motif in pyrimidine-dione derivatives. Similar behavior might be expected for the target compound, though the oxadiazole ring could introduce alternate packing modes .
• 5-Methyluracil lacks complex substituents, leading to simpler H-bonding networks typical of pyrimidine derivatives .

Synthetic and Analytical Approaches

• Crystallographic studies (e.g., ) often employ tools like SHELXL for structure refinement, a method validated for small-molecule accuracy .
• Density functional theory (DFT) calculations (e.g., ) could model the target compound’s thermochemical properties, such as bond dissociation energies or electronic spectra .

Preparation Methods

1,3-Dipolar Cycloaddition of Nitrile Oxides with Uracil Derivatives

One prominent method involves the generation of nitrile oxides in situ from 5-formyluracil derivatives, which then undergo 1,3-dipolar cycloaddition with suitable dipolarophiles such as nitriles or alkenes. This approach has been extensively studied for synthesizing heterocyclic systems containing oxadiazole moieties.

Reaction Scheme:

5-Formyluracil + Nitrile (R3CN) → Nitrile oxide intermediate → Cycloaddition → 5-(1,2,4-Oxadiazol-3-yl)uracil derivatives

Key Conditions:

• Generation of nitrile oxides: Typically achieved via oxidation of oximes derived from uracil derivatives using oxidants like N-bromosuccinimide (NBS) or cerium ammonium nitrate (CAN) at ambient or elevated temperatures (~75°C).

• Cycloaddition: Conducted in polar solvents such as dimethylformamide (DMF) or dichloromethane (DCM), often at room temperature or slightly elevated temperatures (~24–75°C). The reaction duration varies from 24 to 48 hours depending on the substrate reactivity.

• Oxidation step: Post-cycloaddition, oxidation with NBS or DDQ converts dihydro derivatives into aromatic oxadiazoles, enhancing stability and bioactivity.

Research Data:

Step	Reagents	Conditions	Yield (%)	References
Nitrile oxide formation	Oxidant (NBS, CAN)	75°C, 48 h	40–45
Cycloaddition	Dipolarophile (nitrile/alkene)	RT to 75°C, 24–48 h	44–51

Alternative Pathways via Multicomponent Reactions

Another approach involves three-component condensation reactions, such as the Biginelli reaction, where 1,3-dicarbonyl compounds, aldehydes, and urea derivatives are combined to form tetrahydropyrimidine cores, which are subsequently functionalized to incorporate the oxadiazole ring.

Oxidation of Heterocyclic Precursors

Oxidative Cyclization of 1,2,4-Oxadiazole Precursors

The oxidation of 5-(5-methyl-1,2,4-oxadiazol-3-yl)-substituted pyrimidines can be achieved using oxidants such as N-bromosuccinimide, iodine, or DDQ, to aromatize dihydro derivatives into the target heterocycle. This method is particularly useful when starting from 5-(5-methyl-1,2,4-oxadiazol-3-yl)-substituted pyrimidine intermediates.

Conditions:

• Oxidant: NBS or DDQ.

• Solvent: Acetonitrile or DCM.

• Temperature: Room temperature to reflux (~75°C).

• Duration: 24–48 hours.

Yields: Moderate to good (40–45%).

Multistep Synthesis via Condensation and Cyclization

Synthesis via Condensation of 1,6-Dimethyl-1,3-dicarbonyl Compounds

The compound can be synthesized starting from 1,6-dimethyl-1,3-dicarbonyl compounds, which undergo condensation with suitable amidines or hydrazines, followed by cyclization to form the tetrahydropyrimidine core. Subsequent functionalization with methyl and oxadiazole precursors yields the final compound.

Key Steps:

• Condensation: Reaction of 1,6-dimethyl-1,3-dicarbonyl with hydrazines or amidines under reflux in ethanol or acetic acid.

• Cyclization: Intramolecular cyclization facilitated by acids or bases (e.g., p-toluenesulfonic acid).

• Functionalization: Introduction of methyl groups via methylation reagents (e.g., methyl iodide).

• Oxadiazole formation: Cyclization with hydrazides or acyl hydrazines under dehydrating conditions.

Reaction Conditions & Yields:

Step	Reagents	Conditions	Yield (%)	References
Condensation	Hydrazines/Amidines	Reflux in ethanol	70–90
Cyclization	Acid catalysis	Reflux	60–80
Methylation	Methyl iodide	Reflux, in presence of base	75–85

Summary of Preparation Strategies

Method	Key Reagents	Typical Conditions	Advantages	Limitations
1,3-Dipolar Cycloaddition	Nitrile oxides, dipolarophiles	75°C, 24–48 h	High regioselectivity; versatile	Requires in situ generation of nitrile oxides
Oxidation of Dihydropyrimidines	NBS, DDQ	RT to reflux	Efficient aromatization	Moderate yields; overoxidation risk
Multicomponent Condensation	1,3-Dicarbonyls, amidines	Reflux in ethanol	One-pot synthesis	Multiple steps; purification challenges